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Compound of Interest

Compound Name: AH2-14c

Cat. No.: B15565053

Get Quote

Application Notes and Protocols for Researchers,
Scientists, and Drug Development Professionals
Introduction

AH2-14c is a small molecule inhibitor of the DNA demethylase ALKBH2. It has been shown to

inhibit the viability and migration of glioblastoma (GBM) U87 cells and induce apoptosis by

regulating the expression of apoptosis-related genes.[1][2][3][4] Proper handling, dissolution,

and storage of AH2-14c are critical for obtaining reliable and reproducible results in research

settings. This guide provides detailed protocols for the effective preparation and storage of

AH2-14c solutions.

Data Presentation
Table 1: Physicochemical and Solubility Data for AH2-14c
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Property Value Notes

Molecular Formula C₂₃H₂₆N₄O₃

Molecular Weight 406.48 g/mol [2]

Appearance Solid powder

Purity >98% (typically by HPLC)

It is recommended to use high-

purity compounds for

reproducible results.

In Vitro Solubility
12.5 mg/mL (30.75 mM) in

DMSO

Requires sonication for

complete dissolution.

In Vivo Solubility ≥ 2.5 mg/mL (6.15 mM)
In a 10% DMSO and 90% corn

oil solution.

Table 2: Recommended Storage Conditions for AH2-14c

Form
Storage
Temperature

Storage Period Notes

Solid Powder -20°C 3 years

Stock Solution (in

DMSO)
-80°C 6 months

-20°C 1 month

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
AH2-14c in DMSO
This protocol describes the preparation of a 10 mM stock solution of AH2-14c for in vitro

experiments.

Materials:
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AH2-14c powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath

Procedure:

Equilibrate: Allow the vial of AH2-14c powder to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of AH2-14c powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 4.06 mg of AH2-14c.

Solvent Addition: Add the calculated volume of DMSO to the tube containing the AH2-14c
powder. To prepare a 10 mM stock solution with 4.06 mg of the compound, add 1 mL of

DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

Sonication: Place the tube in an ultrasonic water bath and sonicate until the solution is clear

and all solid has dissolved.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Table 3: Volume of DMSO for Preparing Stock Solutions
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Desired Stock
Concentration

Mass of AH2-14c Volume of DMSO

1 mM 1 mg 2.4601 mL

5 mM 1 mg 0.4920 mL

10 mM 1 mg 0.2460 mL

Note: These volumes are based on the product data sheet and can be scaled as needed.

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
Procedure:

Thawing: Thaw a single aliquot of the AH2-14c stock solution at room temperature.

Dilution: Dilute the stock solution to the desired final concentration in the appropriate cell

culture medium or assay buffer. It is crucial to maintain the final DMSO concentration in the

assay below 0.1% (v/v) to avoid solvent-induced toxicity to cells.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which can cause precipitation of the compound.

Immediate Use: It is recommended to prepare working solutions fresh for each experiment

and use them immediately.

Mandatory Visualizations

Experimental Workflow for AH2-14c Stock Solution Preparation

Preparation Storage

Start Weigh AH2-14c PowderEquilibrate to RT Add DMSO Vortex Thoroughly Sonicate until Dissolved Aliquot into Working Volumes Store at -20°C or -80°C Ready for Use
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Caption: Workflow for preparing AH2-14c stock solution.

Mechanism of Action of AH2-14c
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Caption: AH2-14c signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15565053?utm_src=pdf-custom-synthesis#bc-rfq
https://www.medchemexpress.com/ah2-14c.html
https://file.medchemexpress.com/batch_PDF/HY-168708/AH2-14c-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/search.html?q=AH2&ft=&fa=&fp=
https://www.medchemexpress.com/ah2-14c.html?locale=es-ES
https://www.benchchem.com/product/b15565053/docs#a-guide-to-dissolving-and-storing-ah2-14c-for-research
https://www.benchchem.com/product/b15565053/docs#a-guide-to-dissolving-and-storing-ah2-14c-for-research
https://www.benchchem.com/product/b15565053/docs#a-guide-to-dissolving-and-storing-ah2-14c-for-research
https://www.benchchem.com/product/b15565053/docs#a-guide-to-dissolving-and-storing-ah2-14c-for-research
https://www.benchchem.com/product/b15565053?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15565053?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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